Cas no 921575-08-8 (N-(2,4-dimethoxyphenyl)-5-methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide)

• Product Name: N-(2,4-dimethoxyphenyl)-5-methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide
• CAS No: 921575-08-8
• MF: C₂₂H₂₀N₄O₄
• MW: 404.418604850769
• CID: 5910707
• PubChem ID: 16801794
• Update Time: 2025-10-31

N-(2,4-dimethoxyphenyl)-5-methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2H-Pyrazolo[4,3-c]pyridine-7-carboxamide, N-(2,4-dimethoxyphenyl)-3,5-dihydro-5-methyl-3-oxo-2-phenyl-
• N-(2,4-dimethoxyphenyl)-5-methyl-3-oxo-2-phenylpyrazolo[4,3-c]pyridine-7-carboxamide
• 921575-08-8
• N-(2,4-dimethoxyphenyl)-5-methyl-3-oxo-2-phenyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide
• AKOS024631031
• F2248-0096
• AB00678154-01
• N-(2,4-dimethoxyphenyl)-5-methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide
• N-(2,4-dimethoxyphenyl)-5-methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide

• Inchi： 1S/C22H20N4O4/c1-25-12-16(21(27)23-18-10-9-15(29-2)11-19(18)30-3)20-17(13-25)22(28)26(24-20)14-7-5-4-6-8-14/h4-13H,1-3H3,(H,23,27)
• InChI Key： RKAXKSDCUIIVBI-UHFFFAOYSA-N
• SMILES： C1N(C)C=C(C(NC2=CC=C(OC)C=C2OC)=O)C2=NN(C3=CC=CC=C3)C(=O)C=12

Computed Properties

• Exact Mass: 404.14845513g/mol
• Monoisotopic Mass: 404.14845513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 784
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 83.5Ų

Additional information on N-(2,4-dimethoxyphenyl)-5-methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide

Research Briefing on N-(2,4-dimethoxyphenyl)-5-methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide (CAS: 921575-08-8)

The compound N-(2,4-dimethoxyphenyl)-5-methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide (CAS: 921575-08-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, mechanism of action, and biological activities.

Recent studies have highlighted the compound's role as a potent inhibitor of specific kinase pathways, which are implicated in various diseases, including cancer and inflammatory disorders. The unique structural features of this molecule, particularly the pyrazolopyridine core, contribute to its high binding affinity and selectivity towards target proteins. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the molecular interactions between this compound and its biological targets.

In vitro and in vivo studies have demonstrated promising results, with the compound exhibiting significant efficacy in reducing tumor growth and inflammation in preclinical models. Notably, its pharmacokinetic properties, such as bioavailability and metabolic stability, have been optimized through structural modifications, enhancing its potential as a drug candidate. These findings underscore the importance of further clinical investigations to evaluate its safety and efficacy in humans.

Furthermore, the synthesis of N-(2,4-dimethoxyphenyl)-5-methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide has been refined to improve yield and purity, facilitating its use in large-scale production. Recent advancements in green chemistry have also been applied to minimize environmental impact during synthesis. These developments are critical for ensuring the compound's scalability and sustainability in pharmaceutical manufacturing.

In conclusion, N-(2,4-dimethoxyphenyl)-5-methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide represents a promising candidate for therapeutic development, with robust preclinical data supporting its potential. Future research should focus on translational studies to bridge the gap between laboratory findings and clinical applications, ultimately benefiting patients with unmet medical needs.